Cas no 538334-21-3 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxypropanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxypropanoic acid
• CAS No: 538334-21-3
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 3417020
• PubChem ID: 165542209
• Update Time: 2025-10-18

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• D-SERINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-L-ALANYL-
• D-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-alanyl- (9CI)
• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxypropanoic acid
• 538334-21-3
• EN300-1502382
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxypropanoic acid

• Inchi： 1S/C21H22N2O6/c1-12(19(25)23-18(10-24)20(26)27)22-21(28)29-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17-18,24H,10-11H2,1H3,(H,22,28)(H,23,25)(H,26,27)/t12-,18+/m0/s1
• InChI Key： IOAZQRRJYHSKND-KPZWWZAWSA-N
• SMILES： C(O)(=O)[C@@H](CO)NC(=O)[C@H](C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 398.14778643Da
• Monoisotopic Mass: 398.14778643Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxypropanoic acid

Introduction to (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxypropanoic Acid (CAS No. 538334-21-3)

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxypropanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its CAS number 538334-21-3, represents a sophisticated molecular entity that combines elements of fluorinated aromatic rings with amino acid derivatives, making it a promising candidate for various therapeutic applications.

The structural complexity of this compound is evident from its name, which highlights several key functional groups and substituents. The presence of a (9H-fluoren-9-yl)methoxycarbonyl moiety suggests a fluorinated aromatic backbone, which is often utilized in medicinal chemistry for its metabolic stability and binding affinity. This moiety is further modified by an amino group, indicating potential roles in protein interactions or as a precursor for more complex biomolecules.

The compound also features an amide bond connected to a proline-like structure, as indicated by the propanamido and 3-hydroxypropanoic acid components. This configuration suggests that the molecule may exhibit both hydrophilic and hydrophobic properties, making it suitable for various biological environments. The stereochemistry denoted by the (2R) and (2S) designations indicates the presence of chiral centers, which are crucial for the biological activity of many pharmaceuticals.

In recent years, there has been growing interest in the development of chiral compounds for their potential to interact selectively with biological targets. The stereochemistry of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxypropanoic acid makes it an intriguing candidate for such applications. Studies have shown that the precise arrangement of atoms in chiral molecules can significantly influence their pharmacological properties, including potency, selectivity, and side effect profiles.

The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group into the molecular structure not only enhances its stability but also provides a platform for further derivatization. This moiety has been extensively studied in the context of drug design due to its ability to improve solubility and bioavailability while maintaining strong binding interactions with biological targets. The methoxycarbonyl group itself is a common protecting group in peptide chemistry, suggesting that this compound may have applications in peptide synthesis or as a building block for more complex peptidomimetics.

The amide bond in this compound is another critical feature that warrants further investigation. Amides are ubiquitous in biological molecules and are known to participate in various biochemical processes. The presence of an amide linkage in (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxypropanoic acid could potentially allow it to interact with enzymes or receptors that recognize amide bonds. This interaction could be leveraged to develop novel therapeutic agents targeting specific biological pathways.

The hydroxyl group on the 3-position of the propanoic acid moiety adds another layer of complexity to this compound. Hydroxyl groups are known to participate in hydrogen bonding, which can significantly influence the conformation and reactivity of molecules. In pharmaceuticals, hydrogen bonding is often exploited to enhance binding affinity and specificity. The presence of this hydroxyl group in (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxypropanoic acid could make it particularly useful for designing molecules that interact with biological targets through hydrogen bonding interactions.

Recent research has highlighted the importance of fluorinated aromatic compounds in drug development. The unique electronic properties of fluorine atoms can influence the metabolic stability, lipophilicity, and binding affinity of molecules. The use of fluorine-containing moieties has led to several successful drugs on the market, including antiviral agents and anticancer drugs. Given these findings, it is reasonable to hypothesize that (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxypropanoic acid could be a valuable starting point for developing new therapeutic agents.

The combination of chiral centers, fluorinated aromatic rings, amide bonds, and hydroxyl groups makes this compound a versatile scaffold for medicinal chemistry innovation. By modifying different parts of its structure, researchers can explore a wide range of biological activities and optimize its pharmacological properties for specific therapeutic applications. For instance, additional substituents could be introduced to enhance solubility or target specific enzymes or receptors.

In conclusion, (2R)-